Cas no 54989-33-2 (9H-Carbazol-9-ol)

9H-Carbazol-9-ol is a heterocyclic aromatic compound featuring a carbazole backbone with a hydroxyl substituent at the 9-position. This structure imparts unique electronic and photophysical properties, making it valuable in organic synthesis and materials science. Its rigid, planar framework enhances stability and facilitates π-conjugation, which is advantageous for applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic materials. The hydroxyl group offers functionalization potential, enabling further derivatization for tailored chemical or material properties. High purity grades are available for research and industrial use, ensuring reproducibility in advanced applications. Its thermal and oxidative stability further supports its utility in demanding environments.

9H-Carbazol-9-ol structure

Product Name:9H-Carbazol-9-ol

CAS No:54989-33-2

MF:C₁₂H₉NO

MW:183.205962896347

MDL:MFCD02178385

CID:56678

PubChem ID:12982912

Update Time:2025-06-13

9H-Carbazol-9-ol Chemical and Physical Properties

Names and Identifiers

- 9H-Carbazol-9-ol
- 4 HYDROXY 9(H)CARBAZOLE4-HYDROXYCARBAZOLE9H-CARBAZOL-4-OL4-hydroxy carbonzole4-hydroxy-9-(H)-Carbazol]
- 9H-Carbazol-4-ol
- 4-HYDROXYCARBAZOLE
- 54989-33-2
- 9-hydroxycarbazole
- SCHEMBL1408789
- 4 HYDROXY 9(H)CARBAZOLE
- 4-hydroxy carbonzole
- 4-hydroxy-9-(H)-Carbazol]
- 9H-Carbazole, 9-hydroxy-
- 9H-CARBAZOLE
- MDL： MFCD02178385
- Inchi： 1S/C12H9NO/c14-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)13/h1-8,14H
- InChI Key： PWERSDAXNCUOIB-UHFFFAOYSA-N
- SMILES： ON1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

Exact Mass: 183.06847
Monoisotopic Mass: 183.068413911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 25.2Å²

Experimental Properties

Density: 1.362
Melting Point: 169-173 ºC
Boiling Point: 431.4°C at 760 mmHg
Flash Point: 214.7 °C
PSA: 25.16
pka: 13.43±0.58(Predicted)

9H-Carbazol-9-ol Security Information

WGK Germany：3
Hazard Category Code： R36/37/38
Safety Instruction： S26;S36
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S26-S36
HazardClass：IRRITANT
Storage Condition：Sealed in dry,2-8°C

9H-Carbazol-9-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449038118-5g	9H-Carbazol-9-ol	54989-33-2	95%	5g	$555.33	2023-09-01
Chemenu	CM282475-5g	9H-Carbazol-9-ol	54989-33-2	95%	5g	$***	2023-05-30
Ambeed	A224966-5g	9H-Carbazol-9-ol	54989-33-2	95%	5g	$518.0	2025-04-18
Cooke Chemical	BD9376747-5g	9H-Carbazol-9-ol	54989-33-2	95+%	5g	RMB 2698.40	2025-02-21
Crysdot LLC	CD11106008-5g	9H-Carbazol-9-ol	54989-33-2	95+%	5g	$514	2024-07-18